Cas no 73087-80-6 (Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)-)

Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)- structure
73087-80-6 structure
Product Name:Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)-
CAS No:73087-80-6
MF:C18H11Br4N
MW:560.902641534805
CID:543038
PubChem ID:14223741
Update Time:2025-04-19

Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)-
    • 2,4-dibromo-N,N-bis(4-bromophenyl)aniline
    • SCHEMBL9805824
    • 73087-80-6
    • DTXSID80557623
    • Inchi: 1S/C18H11Br4N/c19-12-1-6-15(7-2-12)23(16-8-3-13(20)4-9-16)18-10-5-14(21)11-17(18)22/h1-11H
    • InChI Key: AZALBCPWZPOLEH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1N(C1C=CC(=CC=1)Br)C1C=CC(=CC=1)Br)Br

Computed Properties

  • Exact Mass: 556.76243
  • Monoisotopic Mass: 556.76250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

Benzenamine, 2,4-dibromo-N,N-bis(4-bromophenyl)- Related Literature

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